molecular formula C19H24N4O2S B5520519 N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-1-(4-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide

N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-1-(4-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide

Cat. No. B5520519
M. Wt: 372.5 g/mol
InChI Key: OMFJXTGBPKFUQC-UHFFFAOYSA-N
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Description

The compound belongs to a class of chemicals that have been studied for their potential in various applications, including medicinal chemistry. Compounds with similar structures have been synthesized and analyzed for their biological and chemical properties.

Synthesis Analysis

Synthesis methods for compounds of this class, including those with thiadiazol and pyrrolidine components, involve cyclization reactions and the use of acetylenic esters and ethyl 2-[(5-aryl-1,3,4-thiadiazol-2-yl)amino]-2-oxoacetate, resulting in highly functionalized derivatives (Iravani & Esmaeili, 2020).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated through techniques such as X-ray diffraction, demonstrating the importance of stereochemistry and intramolecular hydrogen bonding in determining the compounds' conformational properties (Laurella & Erben, 2016).

Chemical Reactions and Properties

The chemical reactions typically involve cyclization and the formation of complex structures. For example, the synthesis of thiadiazolo[3,2-a]pyrimidine derivatives includes reactions that lead to compounds with potential biological activities (Gein et al., 2015).

Physical Properties Analysis

The physical properties, such as solubility and stability, of compounds in this class can vary significantly based on their molecular structure. The presence of specific functional groups can influence these properties, although specific studies on N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-1-(4-isopropylphenyl)-5-oxo-3-pyrrolidinecarboxamide were not found.

Chemical Properties Analysis

Chemical properties, including reactivity and interactions with biological targets, are influenced by the compounds' structure. For instance, derivatives of thiadiazoles and pyrrolidines have been explored for their potential antimicrobial activities, indicating the role of molecular design in biological applications (Mamolo et al., 2001).

properties

IUPAC Name

N-[(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]-5-oxo-1-(4-propan-2-ylphenyl)pyrrolidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N4O2S/c1-4-16-21-22-17(26-16)10-20-19(25)14-9-18(24)23(11-14)15-7-5-13(6-8-15)12(2)3/h5-8,12,14H,4,9-11H2,1-3H3,(H,20,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OMFJXTGBPKFUQC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NN=C(S1)CNC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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